Cas no 1341670-92-5 (5-(3-Methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(3-Methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1341670-92-5
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 5743627
• PubChem ID: 63382813
• Update Time: 2025-11-07

5-(3-Methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylphenyl)-1,2,4-oxadiazole-3-carboxylicacid
• 5-(3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid
• 1341670-92-5
• EN300-1120116
• AKOS012689040
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(3-methylphenyl)-
• 5-(3-Methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C10H8N2O3/c1-6-3-2-4-7(5-6)9-11-8(10(13)14)12-15-9/h2-5H,1H3,(H,13,14)
• InChI Key： HFKOIKNYVBBRID-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(C)=C2)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 417.2±38.0 °C(Predicted)
• pka: 2.78±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles